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1,7-Heptanediamine Heptamethylenediamine

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 646-19-5
Cat. No.: S605898

Compound Focus: 1,7-Heptanediamine

Get Quote

Basic Identifiers and Properties

The table below summarizes the fundamental chemical information for 1,7-Heptanediamine.

Property Type

Details

CAS Registry Number

Systematic Names

Molecular Formula

Molecular Weight

SMILES

InChl Key

Linear Formula

646-19-5 [1] [2] [3]

1,7-Heptanediamine, 1,7-Diaminoheptane, Heptamethylenediamine [1] [2] [4]

C7H1eNz [1] [2] [3]

130.23 g/mol [1] or 130.24 g/mol [2] [3] [4]

NCCCCCCCN [2] [3]

PWSKHLMYTZNYKO-UHFFFAOYSA-N [2] [3] [4]

H2N(CH2)7NHz [1] [3]

Physical and Chemical Property Data

The following table consolidates quantitative data from various suppliers and sources.
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Property Value /| Range Notes

Melting Point 26 - 30 °C [1] [3]1 [4] Commonly reported as 26-29 °C (lit.) [1]
Boiling Point 223 - 225 °C [1] [3] [4] -

Density 0.86 g/cm3 [1] [3] -

Flash Point 87 °C (188 °F) [3] Also listed as 190 °F [1]

Refractive Index 1.459 [1] [3] --

Water Solubility Soluble [1] [3] [4] Reported as 450 g/L [1]

Purity = 98.0% [2] [3] [4] Available from commercial suppliers

Safety and Handling Information

1,7-Heptanediamine is considered air sensitive [1] [4] and corrosive.

Aspect Information
Hazard Codes C[1]
Risk Statements (H-Phrases) H314: Causes severe skin burns and eye damage [3] [4]

Safety Statements (P-Phrases) P280, P310, etc. [1] [3]
Transport Information UN 3259, 8, Il [1] [4]

Incompatibilities Acids, acid chlorides, acid anhydrides, strong oxidizing agents [3]

Applications and Experimental Context

The search results indicate that 1,7-Diaminoheptane is used as a building block in organic synthesis.

Specifically, it is used in the preparation of other chemical compounds like 7-amino-1-guanidinooctane and
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1,7-diamino-trans-hept-3-ene, which act as deoxyhypusine synthase inhibitors [1] [3]. This suggests
potential applications in biochemical and pharmaceutical research. A patent also describes its relevance in the

production of Nylon-7 and Nylon-7,7 [5].

To help visualize the general workflow for utilizing this compound in a research setting, here is a conceptual

diagram:

Grocurement & Handlin@

nsure Specs

@haracterization & Purity Checa

onfirm Purity

.g., Inhibitor Study

e.g., Polymerization
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This diagram outlines a generic research pathway, from acquiring the chemical to its final application. The

actual experimental protocols would need to be sourced from specialized scientific literature.

Commercial Availability

The compound is available from various chemical suppliers. The table below provides a summary for your

reference.
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. . Package Price Range (as

Supplier | Source Purity .
Sizes found)

TCI America [2] > 59,25¢g $82.02 - $288.94

98.0%

Thermo Scientific (Alfa Aesar) [3] 98% 590,259 Information missing

Hebei Yanxi Chemical Co., Ltd. [1] 99% 1 kg and Not specified
larger

Sichuan Zhuoyu Yantang Technology Co., 99% Not specified Not specified

Ltd. [1]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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